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Compound of Interest

Compound Name: Allyl 2,4-dichlorophenyl ether

CAS No.: 5441-16-7

Cat. No.: B1267910

Get Quote

Regioselective Scaffolding in Medicinal & Agrochemical
Synthesis
Executive Summary
Allyl 2,4-dichlorophenyl ether (ADPE) serves as a pivotal "switch" molecule in organic

synthesis. While stable under standard storage conditions, it functions as a latent nucleophile

via the Claisen Rearrangement, allowing researchers to install an allyl group specifically at the

ortho position of a deactivated aromatic ring. This capability is essential for developing

dihydrobenzofuran scaffolds found in antifungal agents and herbicides. This guide details its

synthesis, thermal rearrangement kinetics, and downstream utility.
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Parameter Specification

IUPAC Name 1-(Allyloxy)-2,4-dichlorobenzene

CAS Number 5441-16-7

Molecular Formula C₉H₈Cl₂O

Molecular Weight 203.07 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 144–145°C at 25 mmHg [1]

Density ~1.23 g/cm³

Solubility
Soluble in ethanol, ether, chloroform; insoluble

in water

Synthesis Protocol: Williamson Etherification
The most robust route to ADPE involves the O-alkylation of 2,4-dichlorophenol. Due to the

electron-withdrawing chlorine substituents, the phenoxide anion is less nucleophilic than

unsubstituted phenol, requiring optimized base/solvent conditions to suppress C-alkylation side

reactions.

Optimized Methodology
Substrate: 2,4-Dichlorophenol (1.0 eq)

Reagent: Allyl bromide (1.2 eq)

Base: Anhydrous Potassium Carbonate (K₂CO₃) (1.5 eq)

Solvent: Acetone (reflux) or DMF (60°C)

Step-by-Step Workflow
Deprotonation: Dissolve 2,4-dichlorophenol in acetone. Add anhydrous K₂CO₃. Stir at room

temperature for 30 minutes to generate the phenoxide.
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Addition: Add allyl bromide dropwise over 20 minutes. Note: Exothermic reaction; control

temperature.

Reflux: Heat the mixture to reflux (56°C) for 4–6 hours. Monitor by TLC (Hexane/EtOAc 9:1).

Workup: Filter off inorganic salts. Concentrate the filtrate. Dissolve residue in diethyl ether,

wash with 10% NaOH (to remove unreacted phenol), water, and brine.

Purification: Distillation under reduced pressure (0.55 mmHg at 73°C) yields the pure ether

[2].

Workflow Visualization

2,4-Dichlorophenol
(Solvent: Acetone)

+ K2CO3
(Deprotonation)

+ Allyl Bromide
(Dropwise Addition)

Reflux 4-6h
(O-Alkylation)

Filter & Wash
(10% NaOH)

Allyl 2,4-dichlorophenyl ether
(>86% Yield)

Click to download full resolution via product page

Figure 1: Optimized Williamson ether synthesis workflow for Allyl 2,4-dichlorophenyl ether.

Core Reactivity: The Claisen Rearrangement
The defining utility of ADPE is its ability to undergo a thermal aromatic [3,3]-sigmatropic

rearrangement.

Mechanistic Insight
Unlike simple phenyl ethers, the 2,4-dichloro substitution pattern dictates the regioselectivity.

The "Blocked" Ortho Position: The C2 position is occupied by a chlorine atom.

The "Open" Ortho Position: The C6 position is available.[1]

The Para Position: The C4 position is occupied by a chlorine atom.

Consequently, the rearrangement is highly regioselective, migrating exclusively to the C6

position to form 2-allyl-4,6-dichlorophenol (also referred to as 6-allyl-2,4-dichlorophenol). This

bypasses the mixture of isomers often seen with unsubstituted phenols.
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Experimental Conditions
Temperature: 190°C – 220°C.

Solvent: Neat (solvent-free) or high-boiling solvents like N,N-dimethylaniline or decalin.

Kinetics: The electron-withdrawing chlorine atoms slightly retard the rate of rearrangement

compared to unsubstituted allyl phenyl ether, requiring higher temperatures or longer

reaction times [3].
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Figure 2: Mechanistic pathway of the Claisen rearrangement yielding the ortho-allyl phenol.[2]
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The rearranged product, 2-allyl-4,6-dichlorophenol, is a high-value scaffold.

Synthesis of Benzofurans
The ortho-allyl phenol motif is the direct precursor to 2,3-dihydrobenzofurans and benzofurans,

which are pharmacophores in various bioactive molecules.

Cyclization: Treatment with Lewis acids or iodine (iodocyclization) closes the ring between

the phenolic oxygen and the allyl double bond.

Target: 5,7-Dichlorobenzofuran derivatives.

Agrochemical Intermediates
2,4-Dichlorophenol derivatives are foundational to the herbicide industry (e.g., 2,4-D).[3] The

introduction of the allyl group allows for further functionalization (e.g., epoxidation,

hydroboration) to create more complex, lipophilic herbicides or fungicides that resist metabolic

degradation due to the chlorine blocking groups.

Polymer Science
ADPE has been cited as a comonomer with maleic anhydride, introducing chlorophenyl ether

side chains into polymers to modify thermal stability and adhesion properties [4].

Safety & Handling
Hazards: Chlorinated phenols and their ethers are toxic and potential skin irritants. ADPE

should be handled in a fume hood.

Thermal Hazards: Performing Claisen rearrangements on a large scale (neat) can generate

significant pressure if not vented, although the reaction itself is not explosive. Ensure

temperature control to prevent degradation.

Waste: Dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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